3140-92-9(2,4-Dibromothiophene),Y8682,A5690

2,4-Dibromothiophene Properties

Names and Identifiers

- 2,4-Dibromothiophene
- 2,3-THIOEPOXY MADOL
- 2,4-dibromothiophen
- 2,4-Dibromo-thiophene
- 2,4-Dibrom-thiophen
- 3,5-dibromothiophene
- Thiophene,2,4-dibromo
- Thiophene, 2,4-dibromo-
- 2,4 dibromothiophene
- PubChem1908
- STL557588
- BBL103778
- SBB099511
- VT20025
- BC002209
- AB0040995
- Y8682
- ST50405449
- A5690
- D4146
- 140D929
- Z2050725166
- AMY2556
- SY031539
- J-507107
- 2,4-DIBROMO THIOPHENE
- FT-0609994
- Z1245646694
- PS-3361
- EN300-83781
- InChI=1/C4H2Br2S/c5-3-1-4(6)7-2-3/h1-2
- 3140-92-9
- AKOS005216735
- SB67022
- WAQFYSJKIRRXLP-UHFFFAOYSA-N
- CS-M0432
- DTXSID20185323
- SCHEMBL422305
- MFCD00043889
- DB-048026
- +Expand
- MDL： MFCD00043889
- InChIKey： WAQFYSJKIRRXLP-UHFFFAOYSA-N
- Inchi： 1S/C4H2Br2S/c5-3-1-4(6)7-2-3/h1-2H
- SMILES： BrC1=C([H])SC(=C1[H])Br
- BRN： 107651

Computed Properties

Exact Mass: 239.82400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 239.824
Heavy Atom Count: 7
Complexity: 66.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 28.2

Experimental Properties

LogP: 3.27310
PSA: 28.24000
Refractive Index: n20/D 1.632
Water Partition Coefficient: It is insoluble in water.
Boiling Point: 97°C/10mmHg(lit.)
Melting Point: -26.3°C
Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c
Color/Form: Light brown liquid
Solubility: Insoluble in water
Sensitiveness: Sensitive to heat and air
Density: 2.157 g/mL at 25 °C

2,4-Dibromothiophene Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37/39-S26
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn Xi
Hazardous Material transportation number：UN2810
Hazard Statement： H301-H315-H318-H335
Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338
Prompt：warning
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 25-37/38-41
Signal Word：Danger
HazardClass：6.1

2,4-Dibromothiophene Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dibromothiophene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033FJ-1g	2,4-Dibromothiophene	3140-92-9	95%	1g	$6.00	2024-05-06
A2B Chem LLC	AB43615-1g	2,4-Dibromothiophene	3140-92-9	95%	1g	$6.00	2024-04-20
Aaron	AR0033NV-1g	2,4-Dibromothiophene	3140-92-9	95%	1g	$5.00
abcr	AB223859-5 g	2,4-Dibromothiophene, 90%; .	3140-92-9	90%	5g	€103.40	2023-06-22
Alichem	A169003804-25g	2,4-Dibromothiophene	3140-92-9	90%	25g	$348.60	2023-09-02
Ambeed	A712271-1g	2,4-Dibromothiophene	3140-92-9	95%	1g	$7.0
Apollo Scientific	OR10849-5g	2,4-Dibromothiophene	3140-92-9	tech	5g	£20.00	2023-09-02
Chemenu	CM199615-1g	2,4-Dibromothiophene	3140-92-9	95%+	1g	$51	2022-09-29
Enamine	EN300-83781-0.05g	2,4-dibromothiophene	3140-92-9	95%	0.05g	$19.0	2024-05-21
Key Organics Ltd	PS-3361-1MG	2,4-Dibromothiophene	3140-92-9	>95%	1mg	£37.00	2023-09-08

2,4-Dibromothiophene Synthesis

2,4-Dibromothiophene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3140-92-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3140-92-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:3140-92-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2,4-Dibromothiophene Related Literature

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3. Enantioselective reduction of N-alkyl ketimines with frustrated Lewis pair catalysis using chiral borenium ions†

Dan M. Mercea,Michael G. Howlett,Adam D. Piascik,Daniel J. Scott,Alan Steven,Andrew E. Ashley,Matthew J. Fuchter Chem. Commun., 2019,55, 7077-7080
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7. Raman spectroscopy as a process analytical technology tool for the understanding and the quantitative in-line monitoring of the homogenization process of a pharmaceutical suspension

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8. A facile and versatile method for preparation of colored TiO2 with enhanced solar-driven photocatalytic activity†

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9. Limit cycles in the plane. An equivalence class of homogeneous systems

Faraday Symp. Chem. Soc., 1974,9, 254-262
10. Sustainable desalination using a microbial capacitive desalination cell†

Casey Forrestal,Pei Xu,Zhiyong Ren Energy Environ. Sci., 2012,5, 7161-7167

Cas no 3140-92-9 (2,4-Dibromothiophene)

2,4-Dibromothiophene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dibromothiophene Security Information

2,4-Dibromothiophene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dibromothiophene Price

2,4-Dibromothiophene Synthesis

2,4-Dibromothiophene Suppliers

2,4-Dibromothiophene Related Literature

3140-92-9 (2,4-Dibromothiophene) Related Products